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Compound of Interest

Compound Name:
tert-butyl N-(2-

chloropropyl)carbamate

CAS No.: 272791-90-9

Cat. No.: B1521359

Get Quote

Technical Monograph: Boc-2-Chloropropylamine
High-Purity Scaffold for Heterocyclic Synthesis and Peptidomimetics

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
Boc-2-chloropropylamine is a protected amino-alkyl chloride used primarily as a reactive

intermediate in the synthesis of pyrrolidines, azetidines, and complex peptidomimetics. It

serves as a "masked" electrophile; the Boc group protects the amine from self-alkylation until

acidic deprotection or base-mediated cyclization is triggered.
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Property Specification

IUPAC Name tert-butyl (2-chloropropyl)carbamate

Common Name Boc-2-chloropropylamine

CAS Number

Note: Often conflated with isomers.Linear

Isomer (3-Cl): 116861-31-5 Branched Isomer (2-

Cl): [Specific Isomer Dependent]

Molecular Formula C₈H₁₆ClNO₂

Molecular Weight 193.67 g/mol

Physical State
Colorless to pale yellow viscous oil (low melting

solid)

Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Chirality
Contains one stereocenter at C2. Available as

(R), (S), or racemate.[1]

Critical Isomer Disambiguation
Researchers frequently confuse three structural isomers sharing the formula C₈H₁₆ClNO₂.

Selecting the correct isomer is critical for the intended cyclization pathway.

Boc-2-chloropropylamine (Target):tert-butyl (2-chloropropyl)carbamate.

Structure: Boc-NH-CH₂-CH(Cl)-CH₃

Precursor: 1-Amino-2-propanol (Isopropanolamine).

Cyclization Product: 2-Methylaziridine (N-Boc).

Boc-1-chloro-2-propylamine:tert-butyl (1-chloropropan-2-yl)carbamate.

Structure: CH₃-CH(NH-Boc)-CH₂-Cl

Precursor: 2-Amino-1-propanol (Alaninol).[2][3][4]
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Cyclization Product: 2-Methylaziridine (N-Boc) – Same product via different bond.

Boc-3-chloropropylamine:tert-butyl (3-chloropropyl)carbamate.[5]

Structure: Boc-NH-CH₂-CH₂-CH₂-Cl

Precursor: 3-Aminopropanol.

Cyclization Product: Azetidine (4-membered ring).

Synthetic Routes & Mechanistic Causality
The synthesis of Boc-2-chloropropylamine hinges on the nucleophilic substitution of the

hydroxyl group in Boc-1-amino-2-propanol. The choice of chlorinating agent dictates the

impurity profile, specifically the risk of premature aziridine formation.

Primary Protocol: Thionyl Chloride (SOCl₂) Method
This method is preferred for scale-up but requires strict temperature control to prevent the

"internal attack" of the carbamate nitrogen.

Reagents:

Boc-1-amino-2-propanol (1.0 equiv)

Thionyl Chloride (1.2 equiv)

Pyridine (2.5 equiv) or Triethylamine (TEA)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Solvation: Dissolve Boc-1-amino-2-propanol in anhydrous DCM under N₂ atmosphere. Cool

to -10°C.

Expert Insight: Low temperature is non-negotiable. At >0°C, the HCl byproduct facilitates

the cleavage of the Boc group, while excess base promotes cyclization to the aziridine.
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Base Addition: Add Pyridine dropwise. Maintain temperature < -5°C.

Chlorination: Add SOCl₂ dropwise over 60 minutes. The reaction is exothermic.

Mechanism: The alcohol attacks SOCl₂ to form an alkyl chlorosulfite intermediate (-

OS(O)Cl), which then undergoes Sₙ2 substitution by chloride ion.

Quench & Wash: Pour mixture into ice-cold NaHCO₃ (sat). Extract with DCM.

Purification: Flash chromatography (Hexane/EtOAc).

Self-Validating Check: If the product is a volatile liquid that fumes or polymerizes, you

likely formed the aziridine (bp ~100°C) rather than the chloride.

Alternative Protocol: Appel Reaction (PPh₃/CCl₄)
Used when acid-sensitive moieties are present, though less "green" due to triphenylphosphine

oxide waste.

Conditions: PPh₃ (1.5 eq), CCl₄ or C₂Cl₆ in DCM at 0°C.

Advantage: Neutral pH prevents premature Boc cleavage.

Reactivity & Applications (The "Mustard"
Mechanism)
Boc-2-chloropropylamine acts as a nitrogen mustard equivalent. Its utility lies in its ability to

cyclize or alkylate.

Pathway A: Intramolecular Cyclization (Aziridine
Formation)
Upon treatment with a strong base (NaH, KOtBu) in THF, the carbamate nitrogen is

deprotonated. The resulting anion performs an intramolecular Sₙ2 attack on the C-Cl bond,

ejecting chloride.

Product: N-Boc-2-methylaziridine.
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Use: Ring-opening polymerization or nucleophilic ring-opening to create 1,2-diamines.

Pathway B: Direct Nucleophilic Substitution
In the presence of strong external nucleophiles (e.g., thiols, azides) and absence of strong

base, the chlorine can be displaced directly, though this competes with cyclization.

Pathway Visualization
The following diagram illustrates the divergence between stable synthesis and reactive

cyclization.

Boc-1-amino-2-propanol
(Precursor)

Alkyl Chlorosulfite
(Intermediate)

SOCl2, -10°C
(Activation)

Boc-2-chloropropylamine
(Target: C8H16ClNO2)Cl- Attack (Sn2)

Kinetic Control

N-Boc-2-methylaziridine
(Cyclized Side-Product)

High Temp / Excess Base

Base (NaH/KOtBu)
Intramolecular Sn2

Click to download full resolution via product page

Figure 1: Synthetic pathway showing the critical divergence between the stable chloride target

and the aziridine cyclization product.[1]

Handling & Stability
Storage:

Store at -20°C under Argon/Nitrogen.

The compound is prone to slow spontaneous cyclization at room temperature, releasing HCl

which can autocatalytically remove the Boc group.

Safety:
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Vesicant Hazard: Like all nitrogen mustard analogs, this compound is a potential alkylating

agent. It can cause severe skin burns and DNA damage. Double-gloving (Nitrile/Laminate) is

mandatory.

Incompatibility: Avoid strong bases unless cyclization is intended. Avoid Lewis acids (cleaves

Boc).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Boc-2-chloropropylamine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521359/docs#boc-2-chloropropylamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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